Cas no 896677-56-8 (3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 896677-56-8
• MF: C₁₉H₁₆N₆O₄
• MW: 392.368143081665
• CID: 5983158
• PubChem ID: 7111210
• Update Time: 2025-07-15

3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 3-(4-ethoxyphenyl)-6-(4-nitrobenzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 3-(4-ethoxyphenyl)-3,6-dihydro-6-[(4-nitrophenyl)methyl]-
• 896677-56-8
• 3-(4-ethoxyphenyl)-6-(4-nitrobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• 3-(4-ethoxyphenyl)-6-[(4-nitrophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• AKOS024593638
• F0656-1238
• 3-(4-ethoxyphenyl)-6-[(4-nitrophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• Inchi： 1S/C19H16N6O4/c1-2-29-16-9-7-14(8-10-16)24-18-17(21-22-24)19(26)23(12-20-18)11-13-3-5-15(6-4-13)25(27)28/h3-10,12H,2,11H2,1H3
• InChI Key： ZVZLDKMSNMHDOF-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C([N+]([O-])=O)C=C2)C(=O)C2N=NN(C3=CC=C(OCC)C=C3)C=2N=1

Computed Properties

• Exact Mass: 392.12330301g/mol
• Monoisotopic Mass: 392.12330301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 662.8±65.0 °C(Predicted)
• pka: -3.34±0.20(Predicted)

Additional information on 3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Introduction to 3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 896677-56-8)

3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 896677-56-8) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the triazolopyrimidine class, a heterocyclic scaffold that has been extensively studied for its pharmacological properties. The presence of multiple functional groups, including an ethoxyphenyl moiety and a nitrophenylmethyl substituent, contributes to its diverse chemical reactivity and biological interactions.

The synthesis of 3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The triazolopyrimidine core is formed through a condensation reaction between appropriately substituted precursors, followed by functional group modifications to introduce the 4-ethoxyphenyl and 4-nitrophenylmethyl groups. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one with greater accuracy. Molecular docking studies have shown that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in cancer pathways. The nitrophenylmethyl group is particularly noteworthy for its potential to modulate protein-protein interactions, which could be exploited for therapeutic purposes.

In vitro studies have demonstrated that 3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one possesses inhibitory effects on several key enzymes associated with inflammation and cell proliferation. These findings align with the growing interest in developing small-molecule inhibitors for treating chronic diseases such as cancer and autoimmune disorders. The ethoxyphenyl moiety is thought to enhance the compound's solubility and bioavailability, making it a viable candidate for further preclinical development.

The pharmacokinetic properties of 3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one are currently under investigation to optimize its delivery and efficacy. Techniques such as high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LCMS) are being utilized to assess its metabolic stability and excretion pathways. These studies are crucial for determining the appropriate dosing regimen and minimizing potential side effects.

One of the most exciting aspects of this compound is its potential application in combination therapy. Preliminary data suggest that when paired with other bioactive molecules targeting different pathways, 3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one can exhibit synergistic effects that enhance therapeutic outcomes. This approach is particularly relevant in oncology research, where combination therapies have shown greater success rates compared to single-agent treatments.

The role of computational modeling in drug discovery has been instrumental in advancing the understanding of 3-(4-ethoxyphenyl)-6-(4-nitrophenyl)methyl-3H, 6 H, 7 H -1, 2 , 3 triazolo [ 4 , 5 - d ] pyrimidin - 7 - one . By integrating experimental data with predictive algorithms, researchers can identify optimal analogs for further optimization. This interdisciplinary approach has accelerated the development pipeline for novel therapeutics and reduced the time required for bringing new drugs to market.

The future prospects of CAS No. 896677 - 56 - 8 are promising, with ongoing research focused on refining its chemical structure and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately into viable treatments for patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing some of the most pressing challenges in medicine today.